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The table below summarizes the key characteristics of the two primary gallocatechin epimers for easy

comparison.

Property (-)-Gallocatechin (+)-Gallocatechin

CAS Number 3371-27-5 [1] 970-73-0 [2]

Molecular
Formula

C₁₅H₁₄O₇ [1] C₁₅H₁₄O₇ [2]

Molecular Weight 306.27 g/mol [1] 306.27 g/mol [2]

Specific Rotation Not specified in sources Not specified in sources

Melting Point Not specified in sources 218 °C [2]

Boiling Point 685.6±55.0 °C (predicted) [1] 685.6±55.0 °C (predicted) [2]

Density 1.7±0.1 g/cm³ (predicted) [1] 1.695±0.06 g/cm³ (predicted) [2]

Solubility Water: 5 mg/mL (with

sonication) [1]

Soluble in DMSO, ethanol, methanol [2]

pKa Not specified in sources 9.02±0.15 (predicted) [2]
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Property (-)-Gallocatechin (+)-Gallocatechin

Storage
Conditions

2-8°C [1] Hygroscopic, -20°C Freezer, under inert
atmosphere [2]

Analytical Chiral Separation Protocol

A 2022 study details a chiral High-Performance Liquid Chromatography (HPLC) method for separating

catechin and epicatechin enantiomers, which is directly applicable for analyzing gallocatechin epimers [3].

The core principle uses a β-cyclodextrin (β-CD) mobile phase additive that forms transient inclusion

complexes with the enantiomers, leading to different retention times based on their three-dimensional

structure [3].

The following diagram illustrates the experimental workflow for the chiral separation:
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Detailed Experimental Conditions [3]

HPLC System: Standard HPLC system with a UV-Vis detector.

Column: Phenyl column (e.g., 4.6 mm i.d. x 250 mm).
Mobile Phase: Two eluents are used for gradient formation:

Eluent A: Aqueous solution containing 1 M NaCl, 0.1% (v/v) phosphoric acid, and 0.05% (w/v)
β-CD.

Eluent B: Aqueous solution containing 1 M NaCl, 0.1% (v/v) phosphoric acid, and 0.6% (w/v)
β-CD.

Elution Mode: Linear gradient from 100% Eluent A to 100% Eluent B over a specified period.
Flow Rate: 0.5 mL/min.

Detection: UV detector at 210-280 nm.
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Temperature: Ambient.

Biological Activities and Research Significance

Although the search results provide more detail on the closely related compound EGCG, the reported

activities of gallocatechin highlight its research potential.

(-)-Gallocatechin is identified as an antioxidant [1]. One study notes that (+)-Gallocatechin exhibits

antimutagenic properties in UV-irradiated E. coli and, at 80 μM, inhibited cell death in mouse
hepatocytes by 29.9% [2].

The gallocatechin structure is a core component of the more extensively studied Epigallocatechin
Gallate (EGCG) [4] [5] [6]. EGCG's broad bioactivities—including effects on cancer signaling

pathways, neuroprotection, and chronic pain management—underscore the therapeutic relevance of
the gallocatechin moiety and justify further investigation into the pure epimers [7] [8] [6].

Research Considerations and Best Practices

Epimerization Awareness: Be aware that catechins can undergo epimerization under certain

conditions, such as elevated temperatures and acidic or alkaline pH [6]. This is crucial for stability
studies, extraction protocol design, and data interpretation.

Bioavailability Challenges: Like many plant polyphenols, catechins often face challenges with low
oral bioavailability due to factors like poor absorption and extensive metabolism [9] [4]. Research into

delivery systems (e.g., nanoparticles, liposomes) is an active area to overcome this hurdle [10] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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